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Chemical and Pharmacological Profile

1-Azakenpaullone is a potent, cell-permeable small molecule inhibitor recognized for its high selectivity

towards Glycogen Synthase Kinase-3 (GSK-3p).

e CAS Number: 676596-65-9

e Molecular Formula: CisH10BrNsO

¢ Molecular Weight: 328.16 g/mol [1]

¢ Primary Target: Inhibits GSK-3[3 with an ICso of 18 nM [1] [2]

¢ Selectivity: Exhibits >100-fold selectivity for GSK-3[3 over other kinases such as CDK1/cyclin B and
CDK5/p25 [1]

Solubility and Storage

e Solubility: 66 mg/mL (201.12 mM) in DMSO. It is insoluble in water or ethanol [1].
¢ Storage: Recommended to be stored desiccated at -20°C [2].

Mechanism of Action and Signaling Pathways
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1-Azakenpaullone functions primarily as an ATP-competitive inhibitor of GSK-33 [3]. This inhibition
prevents the phosphorylation of downstream substrates, leading to the stabilization and nuclear accumulation
of B-catenin, a key transcriptional co-activator in the canonical Wnt signaling pathway [4]. The subsequent
activation of Wnt target genes drives diverse cellular processes, from stem cell maintenance to

differentiation.

The following diagram illustrates the core signaling pathway affected by 1-Azakenpaullone:
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Figure 1: 1-Azakenpaullone inhibits GSK-3p, stabilizing [B-catenin to activate osteogenic genes like Runx2
[4].

Research Applications and Biological Effects

Osteoblast Differentiation and Bone Formation

1-Azakenpaullone significantly enhances the osteoblastic differentiation and mineralization of human

Mesenchymal Stem Cells (MSCs) [4].

e Experimental Concentration: 3 uM [4]
e Key Outcomes:
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o Increased ALP activity and enhanced mineralized matrix formation (verified by Alizarin Red
staining) [4].
o Upregulation of osteoblast-specific marker genes: ALP, OC, ON, COL1A1, and OPN [4].
o Induced nuclear accumulation of B-catenin and upregulation of the key transcription factor
Runx2 [4].
¢ Global Gene Expression: Microarray analysis revealed 1,750 upregulated and 2,171 downregulated
genes, indicating activation of Wnt, Hedgehog, and TGF3R signaling pathways [4].

Airway Epithelial Regeneration

In a high-throughput screen of 1,429 compounds, 1-Azakenpaullone was identified as a hit compound that
promotes the proliferation of primary human airway basal stem cells, which are crucial for lung repair and

regeneration [5].

Podocyte Protection and Kidney Disease

Research has identified 1-Azakenpaullone as a protective agent against podocyte injury [6].

¢ Injury Model: Puromycin aminonucleoside (PAN)-induced damage in murine podocytes [6].
e Key Outcomes:
o Reduced PAN-induced cytoskeletal disruption of F-actin and microtubules [6].
o Suppressed PAN-induced activation of GSK3p and p38 MAPK signaling [6].
¢ In Vivo Validation: The related paullone derivative, alsterpaullone, reduced glomerular injury in a
zebrafish model [6].

Pancreatic B-Cell Protection and Replication

1-Azakenpaullone has demonstrated potential applications in diabetes research by promoting [3-cell health

[1][7].

o Experimental Models: Rat insulinoma cell line (INS-1E) and isolated rat islets [1] [7].
e Concentrations: Effective at 1 uM in primary islets and 20 uM in INS-1E cells [1] [7].
e Key Outcomes:

o Stimulated B-cell proliferation [1] [7].

o Protected INS-1E cells against glucolipotoxicity-induced cell death [1] [7].
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Retinal Development and Regeneration

Studies in zebrafish demonstrate that 1-Azakenpaullone modulates retinal progenitor cell fate [3].

e Key Outcomes:
o Blocked Retinal Differentiation: When applied at 12 hpf, it maintained retinal cells in a
proliferative, PCNA-positive state and blocked lamination and differentiation [3].
o Expanded Progenitor Population: Treatment led to enlarged zones of proliferative cells at the
retinal margins [3].
e Dosage: 2.5 uM treatment after 90% epiboly resulted in small eyes, illustrating the temporal
sensitivity of Wnt signaling in eye development [3].

Experimental Protocols and Practical Considerations

Key Experimental Parameters

Table 1: Summary of effective concentrations of 1-Azakenpaullone in various experimental models.

Experimental

Concentration Key Findings/Outcomes Source

Model

Cell-free Kinase ICs0 =18 nM Potent inhibition of GSK-3p. [1]

Assay

Human MSCs 3 uM Enhanced ALP activity, mineralization, & osteogenic  [4]
gene expression.

Mouse Podocytes Not Specified Protection from PAN-induced injury & cytoskeletal [6]
stabilization.

INS-1E B-Cells 20 uM Stimulated replication & protection from [1]
glucolipotoxicity.

Zebrafish Embryos 2.5 uM Blocked retinal differentiation, expanded progenitor [3]

population.
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In Vivo Administration Formulation

For animal studies, here is a validated formulation for preparing 1-Azakenpaullone [1]:

Clear Solution Formulation: 5% DMSO, 40% PEG300, 5% Tween-80, 50% ddH:0.
Preparation Method:
o Add 50 pL of 66 mg/mL DMSO stock solution to 400 yL PEG300 and mix.
o Add 50 pL Tween-80 to the mixture and mix until clear.
o Add 500 pL ddH20 to adjust the volume to 1 mL.
Final Concentration: 3.300 mg/mL (10.06 mM) [1].
Note: The mixed solution should be used immediately for optimal results.

Safety and Regulatory Information

e Research Use Only: This compound is intended for research purposes and is not for human
diagnostic or therapeutic use [1].
¢ Handling: Standard safe laboratory practices should be followed when handling the compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b515750#1-azakenpaullone-preliminary-investigation-in-novel-

projects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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